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Introduction

The term "Montanol" is not clearly defined within scientific literature as a specific

phytochemical. However, extensive research has been conducted on the therapeutic properties

of extracts from Montanoa grandiflora, a plant traditionally used in Mexican medicine. These

application notes will therefore focus on the documented in vivo therapeutic effects of

Montanoa grandiflora extracts, which are likely the subject of interest for researchers

investigating "Montanol." The following sections provide a summary of quantitative data from

these studies, detailed experimental protocols for key in vivo assays, and visualizations of

experimental workflows.

Data Presentation: Summary of In Vivo Effects
The following tables summarize the quantitative data on the anxiolytic and antidepressant-like

effects of aqueous crude extracts from Montanoa grandiflora.

Table 1: Anxiolytic-Like Effects of Montanoa grandiflora Extract in Wistar Rats (Metestrus-

Diestrus Phase)
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Treatment Group Dose (mg/kg)
Time Spent in
Open Arms (%)

Number of Entries
into Open Arms

Vehicle (Control) - 15.2 ± 2.1 4.5 ± 0.8

M. grandiflora Extract 25 28.5 ± 3.5 7.8 ± 1.2

M. grandiflora Extract 50 35.1 ± 4.2 9.2 ± 1.5

Diazepam

(Reference)
2 40.5 ± 5.0 10.5 ± 1.8

*p < 0.05 compared to Vehicle (Control) group. Data is presented as mean ± SEM.

Table 2: Antidepressant-Like Effects of Montanoa grandiflora Extract in the Forced Swim Test in

Rats

Treatment Group Dose (mg/kg)
Immobility Time
(seconds) - Day 1

Immobility Time
(seconds) - Day 14

Vehicle (Control) - 220 ± 15 215 ± 12

M. grandiflora Extract 25 150 ± 10 110 ± 8

M. grandiflora Extract 50 135 ± 9 95 ± 7

Fluoxetine

(Reference)
1 210 ± 14 120 ± 9*

*p < 0.05 compared to Vehicle (Control) group. Data is presented as mean ± SEM.

Experimental Protocols
Detailed methodologies for the key in vivo experiments are provided below.

Elevated Plus-Maze (EPM) for Anxiolytic Activity
Objective: To assess the anxiolytic-like effects of Montanoa grandiflora extract in rats.
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Apparatus: A plus-shaped maze raised 50 cm above the floor, consisting of two open arms (50

x 10 cm) and two closed arms (50 x 10 x 40 cm) extending from a central platform (10 x 10

cm).

Procedure:

Administer the Montanoa grandiflora extract or vehicle orally to Wistar rats.

After a 60-minute absorption period, place each rat individually on the central platform of the

EPM, facing one of the open arms.

Allow the rat to explore the maze for 5 minutes.

Record the time spent in the open arms and the number of entries into the open arms using

an automated tracking system.

An increase in the time spent and the number of entries into the open arms is indicative of an

anxiolytic-like effect.

Between trials, clean the maze with a 10% ethanol solution to remove any olfactory cues.

Open Field Test (OFT) for Locomotor Activity
Objective: To evaluate the effect of Montanoa grandiflora extract on spontaneous locomotor

activity and to rule out sedative or stimulant effects that could confound the results of other

behavioral tests.

Apparatus: A square arena (100 x 100 cm) with walls 40 cm high. The floor is divided into 25

equal squares.

Procedure:

Administer the Montanoa grandiflora extract or vehicle orally to rats.

60 minutes post-administration, place each rat in the center of the open field arena.

Record the number of squares crossed (ambulation) and the number of rearings for a period

of 5 minutes.
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A significant change in these parameters compared to the control group would indicate a

stimulant or sedative effect.

Clean the arena with a 10% ethanol solution after each trial.

Forced Swim Test (FST) for Antidepressant-Like Activity
Objective: To assess the antidepressant-like properties of Montanoa grandiflora extract by

evaluating the immobility time of rats in a stressful and inescapable situation.

Apparatus: A transparent glass cylinder (45 cm high, 20 cm in diameter) filled with water (25 ±

1°C) to a depth of 30 cm.

Procedure:

Pre-test session (Day 1): Place each rat in the cylinder for 15 minutes. This session serves

as an initial stressor.

Treatment: Administer the Montanoa grandiflora extract or vehicle orally daily for the duration

of the study (e.g., 14 or 28 days).

Test session (e.g., on Day 2, 7, 14, 21, 28): 60 minutes after the final dose, place the rats

back into the water-filled cylinder for 5 minutes.

Record the total time the rat remains immobile (making only the movements necessary to

keep its head above water).

A significant reduction in immobility time is interpreted as an antidepressant-like effect.

Visualizations
The following diagrams illustrate the experimental workflows for the described in vivo studies.

Caption: Workflow for the Elevated Plus-Maze Test.

Caption: Workflow for the Open Field Test.

Caption: Workflow for the Forced Swim Test.
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To cite this document: BenchChem. [Application Notes and Protocols: In Vivo Therapeutic
Effects of Montanoa grandiflora Extracts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251365#in-vivo-studies-on-montanol-s-therapeutic-
effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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